Cas no 56684-95-8 (2,2'-(Methylimino)dipropanol)

• Product Name: 2,2'-(Methylimino)dipropanol
• CAS No: 56684-95-8
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• MDL: MFCD32206192
• CID: 386997
• PubChem ID: 92498
• Update Time: 2025-06-08

2,2'-(Methylimino)dipropanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,2'-(methylimino)bis-
• 2,2'-(methylimino)dipropanol
• 2-[1-hydroxypropan-2-yl(methyl)amino]propan-1-ol
• 2,2'-(methylimino)dipropan-1-ol
• 2,2'-(Methylimino)bis(1-propanol)
• 2,2'-(Methylazanediyl)di(propan-1-ol)
• DTXSID00972132
• AS-59300
• AKOS037645256
• EINECS 260-338-1
• NS00054846
• SCHEMBL2509780
• 2-[(1-HYDROXYPROPAN-2-YL)(METHYL)AMINO]PROPAN-1-OL
• D93542
• 56684-95-8
• 1-Propanol, 2,2'-(methylimino)bis-
• AOEMTQGYLIGXQM-UHFFFAOYSA-N
• DB-302024
• J6M8XN7WNT
• 2,2'-(Methylazanediyl)bis(propan-1-ol)
• 2,2'-(Methylimino)dipropanol

• MDL： MFCD32206192
• Inchi： 1S/C7H17NO2/c1-6(4-9)8(3)7(2)5-10/h6-7,9-10H,4-5H2,1-3H3
• InChI Key： AOEMTQGYLIGXQM-UHFFFAOYSA-N
• SMILES： OCC(C)N(C)C(C)CO

Computed Properties

• Exact Mass: 147.12601
• Monoisotopic Mass: 147.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: -0.2

Experimental Properties

• Density: 1
• Boiling Point: 247.9°Cat760mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.471
• PSA: 43.7